Cas no 1822581-25-8 (Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate
• CAS No: 1822581-25-8
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5796100
• PubChem ID: 75601038
• Update Time: 2025-07-23

Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate
• EN300-1879665
• 1822581-25-8
• SB47374
• Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-7-5-6-9(14)10(15)8-11(16)18-4/h9-10,15H,5-8H2,1-4H3
• InChI Key： GIKKYDWWUYYVDV-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 1822581-25-8)

Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate, with the chemical formula C₁₁H₁₇NO₆, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1822581-25-8, has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including hydroxyl, methoxy, and carboxylate moieties, makes this molecule a versatile intermediate in synthetic chemistry.

The< strong>Tert-butyl group in the compound's name contributes to its stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. The< strong>2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate moiety introduces additional complexity, offering opportunities for diverse chemical modifications. These features have positioned this compound as a candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate has emerged as a promising candidate in this context. Its structural motifs are reminiscent of several bioactive molecules that have shown efficacy in preclinical studies. The< strong>hydroxyl and< strong>methoxy groups are particularly noteworthy, as they can participate in hydrogen bonding and other interactions with biological targets, enhancing binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes play a crucial role in numerous biological processes, and inhibiting their activity can lead to therapeutic benefits. The< strong>pyrrolidine core is a common scaffold in enzyme inhibitors, particularly those targeting kinases and other proteinases. By incorporating the< strong>Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate moiety into a drug candidate, researchers can fine-tune the molecule's properties to achieve optimal inhibition.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. Computational methods, such as molecular docking and virtual screening, have become indispensable tools in this process. Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate has been used in several computational studies to identify potential drug candidates. These studies have highlighted its ability to interact with various biological targets, suggesting its utility in the development of new treatments for diseases such as cancer and inflammatory disorders.

In addition to its role as an intermediate in drug synthesis, Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate has also been explored for its potential use as a chiral auxiliary. Chiral molecules are non-superimposable mirror images of each other and are crucial in pharmaceuticals due to their different biological activities. The< strong>Tert-butyl group provides a stable chiral center, making this compound an attractive choice for asymmetric synthesis.

The synthesis of Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing have improved scalability and reduced production costs.

The growing body of research on Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate underscores its significance in modern pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies. Their unique structural features and versatile reactivity make them valuable tools for researchers seeking to discover novel drugs.

In conclusion, Tert-butyl 2-(1-hydroxy-3-methoxy-3-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 1822581-25-8) is a compound with immense potential in pharmaceutical research. Its structural complexity and functional diversity make it a valuable intermediate for drug development. As ongoing studies continue to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.